![molecular formula C15H15NO5S B3139615 Methyl 3-[5-(morpholine-4-carbonyl)furan-2-yl]thiophene-2-carboxylate CAS No. 477851-62-0](/img/structure/B3139615.png)
Methyl 3-[5-(morpholine-4-carbonyl)furan-2-yl]thiophene-2-carboxylate
Overview
Description
“Methyl 3-[5-(morpholine-4-carbonyl)furan-2-yl]thiophene-2-carboxylate” is a complex organic compound. It is a derivative of thiophene, which is a five-membered heterocyclic compound containing a sulfur atom . Thiophene derivatives have been found to have a variety of properties and applications, including in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “Methyl 3-[5-(morpholine-4-carbonyl)furan-2-yl]thiophene-2-carboxylate” is complex, with a thiophene ring connected to a furan ring via a carbonyl group, and a morpholine ring also attached via a carbonyl group . The packing of molecules in similar compounds is often governed by van der Waals interactions between the aromatic rings of adjacent molecules .Scientific Research Applications
- Thiophene derivatives have captured the attention of medicinal chemists as potential biologically active compounds. Molecules containing the thiophene ring system exhibit various pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects .
- Thiophene derivatives contribute significantly to organic electronics. They are used in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
- Various synthetic methods lead to thiophene derivatives. Condensation reactions, such as Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, play a crucial role in their preparation .
- Researchers have explored the biological potential of related compounds, such as indole derivatives. Molecular docking studies can provide insights into their interactions with specific targets .
Medicinal Chemistry and Drug Development
Organic Semiconductors and Electronics
Corrosion Inhibition
Synthetic Strategies
Biological Activity and Molecular Docking Studies
Future Directions
Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the synthesis and characterization of novel thiophene moieties like “Methyl 3-[5-(morpholine-4-carbonyl)furan-2-yl]thiophene-2-carboxylate” with wider therapeutic activity is a topic of interest for future research.
properties
IUPAC Name |
methyl 3-[5-(morpholine-4-carbonyl)furan-2-yl]thiophene-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO5S/c1-19-15(18)13-10(4-9-22-13)11-2-3-12(21-11)14(17)16-5-7-20-8-6-16/h2-4,9H,5-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUDYHKRHBJXTMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)C2=CC=C(O2)C(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201156612 | |
Record name | Methyl 3-[5-(4-morpholinylcarbonyl)-2-furanyl]-2-thiophenecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201156612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-[5-(morpholine-4-carbonyl)furan-2-yl]thiophene-2-carboxylate | |
CAS RN |
477851-62-0 | |
Record name | Methyl 3-[5-(4-morpholinylcarbonyl)-2-furanyl]-2-thiophenecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=477851-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-[5-(4-morpholinylcarbonyl)-2-furanyl]-2-thiophenecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201156612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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